Cas no 2229261-24-7 (O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine
• CAS No: 2229261-24-7
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5853348
• PubChem ID: 165702170
• Update Time: 2025-07-21

O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine
• EN300-1730739
• O-[2-(2,5-dimethoxypyridin-4-yl)-2-methylpropyl]hydroxylamine
• 2229261-24-7

• Inchi： 1S/C11H18N2O3/c1-11(2,7-16-12)8-5-10(15-4)13-6-9(8)14-3/h5-6H,7,12H2,1-4H3
• InChI Key： HIPVKWGJQCDLCR-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1=CC(=NC=C1OC)OC)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine

Professional Introduction to O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine (CAS No. 2229261-24-7)

O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine, a compound with the CAS number 2229261-24-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a pyridine core modified with methoxy groups and a hydroxylamine substituent, positions it as a promising candidate for various biochemical interactions.

The synthesis of O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and the precision required in its production. The presence of both electron-donating methoxy groups and the electron-withdrawing hydroxylamine moiety creates a dynamic interplay within the molecule, influencing its reactivity and interaction with biological targets.

Recent research has begun to explore the pharmacological potential of this compound, particularly in the context of its interaction with enzymes and receptors. Studies indicate that the pyridine ring, when functionalized with dimethoxy groups, can enhance binding affinity to specific biological targets, making it an attractive scaffold for drug design. Furthermore, the hydroxylamine group introduces a reactive site that can participate in various biochemical pathways, potentially leading to novel therapeutic effects.

In the realm of medicinal chemistry, the development of new molecular entities is driven by the need for compounds that exhibit high selectivity and efficacy. O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine stands out due to its ability to modulate multiple targets simultaneously. This multitarget engagement approach has shown promise in preclinical studies, where it demonstrated potential in treating conditions associated with dysregulated enzymatic activity.

The compound's structural features also make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications. For instance, modifications to the methylpropyl side chain could alter its solubility and metabolic stability, while adjustments to the pyridine ring might enhance its binding affinity to particular receptors. Such flexibility underscores the compound's versatility as a pharmacological tool.

Advances in computational chemistry have further accelerated the exploration of O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, and compounds that can effectively regulate these responses are highly sought after. Preliminary studies suggest that O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine may interfere with key inflammatory mediators by inhibiting enzymes such as cyclooxygenases or lipoxygenases. This capability could make it a valuable asset in developing treatments for chronic inflammatory conditions.

The compound's stability under various conditions is another critical factor that has been thoroughly investigated. Researchers have assessed its behavior under different pH levels, temperatures, and solvent systems to ensure that it remains effective throughout its intended use. These studies have revealed that O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine maintains its structural integrity under a wide range of conditions, making it suitable for diverse applications.

In conclusion, O-2-(2,5-dimethoxypyridin-4-yl)-2-methylpropylhydroxylamine (CAS No. 2229261-24-7) represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable tool for further research and development. As our understanding of its pharmacological profile continues to grow, so too will its potential applications in addressing various health challenges.